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Compound of Interest

Compound Name: N,O-dimethacryloylhydroxylamine

Cat. No.: B1249226

Disclaimer: A specific Safety Data Sheet (SDS) for N,O-dimethacryloylhydroxylamine is not
readily available. The following disposal procedures are synthesized from information on
structurally related and precursor chemicals, namely acryloyl chloride and hydroxylamine
derivatives. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department for final guidance and to ensure compliance with all local, state, and federal
regulations.

Researchers and laboratory personnel handling N,O-dimethacryloylhydroxylamine must
prioritize safety through a comprehensive understanding of its potential hazards and the
implementation of meticulous disposal protocols. Due to its chemical structure, containing both
reactive acryloyl groups and a hydroxylamine moiety, this compound is presumed to be
hazardous.

Inferred Hazard Profile

Based on the hazardous characteristics of its precursors and related compounds, N,O-
dimethacryloylhydroxylamine should be handled as a substance with the potential for:

» Toxicity: Acryloyl compounds are known to be toxic.

» Reactivity and Instability: The presence of the hydroxylamine group may confer instability.
Hydroxylamine and its derivatives can be sensitive to heat and may decompose violently.[1]
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Flammability: While not definitively known for this specific compound, related substances like

acryloyl chloride are flammable.[2]

Irritation: Causes skin and serious eye irritation.[3][4]

Sensitization: May cause respiratory sensitization with asthma-like symptoms upon repeated

exposure.[3]

Hazard Category

Inferred Hazard for N,O-
dimethacryloylhydroxylam
ine

Precursor/Related
Compound Evidence

Acute Toxicity

Harmful if swallowed or in

contact with skin.

Hydroxylamine hydrochloride
is harmful if swallowed or in
contact with skin.[5][6] Acryloy!
chloride is highly toxic by

inhalation.

Skin Corrosion/Irritation

Causes skin irritation.

Acryloyl chloride and
hydroxylamine hydrochloride

cause skin irritation.[4]

Serious Eye Damage/Irritation

Causes serious eye

irritation/damage.

Acryloyl chloride and
hydroxylamine hydrochloride
cause serious eye

damagel/irritation.[4]

Respiratory/Skin Sensitization

May cause an allergic skin

reaction or respiratory irritation.

Hydroxylamine derivatives may

cause respiratory sensitization.

[3]

Carcinogenicity/Mutagenicity

Suspected of causing cancer

or genetic defects.

Hydroxylamine hydrochloride
is suspected of causing

cancer.[6][7]

Reactivity/Instability

May be unstable, especially at

elevated temperatures.

Hydroxylamine hydrochloride
decomposes violently or
explosively when heated.[1]
Acryloyl chloride polymerizes

readily.[8]
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Immediate Safety and Handling Protocols

Before beginning any work with N,O-dimethacryloylhydroxylamine, ensure that all necessary
personal protective equipment (PPE) is readily available and in use.

Personal Protective Equipment (PPE):
o Eye Protection: Tightly fitting safety goggles and a face shield are mandatory.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Dispose of
contaminated gloves after use.

» Body Protection: A flame-retardant lab coat and, if necessary, a chemical-resistant apron
should be worn.

e Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any vapors or dust.

Engineering Controls:

 All handling of N,O-dimethacryloylhydroxylamine should be performed within a well-
ventilated laboratory, preferably inside a chemical fume hood.

e An emergency eyewash station and safety shower must be immediately accessible.

Step-by-Step Disposal Procedure

Given the inferred hazards, N,O-dimethacryloylhydroxylamine and its contaminated waste
must be treated as hazardous chemical waste.

o Waste Segregation:
o Do not mix N,O-dimethacryloylhydroxylamine waste with other waste streams.

o Collect all waste containing this compound, including unused product, reaction
byproducts, and contaminated materials (e.g., gloves, absorbent pads, glassware), in a
designated, compatible hazardous waste container.
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» Container Selection and Labeling:

o Use a robust, leak-proof container with a secure screw-top cap. The container material
should be compatible with the chemical; glass or a suitable plastic is recommended.

o Clearly label the waste container with "Hazardous Waste," the full chemical name "N,O-
dimethacryloylhydroxylamine,” and the approximate quantity. Affix any other labels
required by your institution's EHS department.

o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat
sources and incompatible materials such as strong oxidizing agents.[3]

o The storage location should be a designated satellite accumulation area for hazardous
waste.

e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Do not attempt to dispose of N,O-dimethacryloylhydroxylamine down the drain or in the
regular trash.[1]

o Decontamination of Labware:

o Thoroughly decontaminate any glassware or equipment that has come into contact with
N,O-dimethacryloylhydroxylamine.

o Rinse the equipment with a suitable solvent (e.g., acetone) in a chemical fume hood.
Collect the rinse solvent as hazardous waste.

o After the initial solvent rinse, wash the glassware with soap and water.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent
(e.g., vermiculite, sand). Collect the absorbed material and any contaminated soil into a
sealed container for hazardous waste disposal. For large spills, evacuate the area and
contact your institution's emergency response team.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of N,O-
dimethacryloylhydroxylamine.
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Preparation and Handling
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Caption: Workflow for the safe disposal of N,O-dimethacryloylhydroxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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